2-[N-(2-FLUOROPHENYL)METHANESULFONAMIDO]BUTANAMIDE

• IUPAC Name: 2-(2-fluoro-N-methylsulfonylanilino)butanamide
• InChI: InChI=1S/C11H15FN2O3S/c1-3-9(11(13)15)14(18(2,16)17)10-7-5-4-6-8(10)12/h4-7,9H,3H2,1-2H3,(H2,13,15)
• InChI Key: HTCVTCMLVKLGJG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)N(C1=CC=CC=C1F)S(=O)(=O)C
• Molecular Formula: C11H15FN2O3S
• Molecular Weight: 274.31 g/mol

Description

2-[N-(2-Fluorophenyl)methanesulfonamido]butanamide is a chemical compound with the molecular formula C11H14FNO3S It is a derivative of methanesulfonamide, where the sulfonamide group is substituted with a 2-fluorophenyl group and a butanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[N-(2-Fluorophenyl)methanesulfonamido]butanamide typically involves the reaction of 2-fluorophenylmethanesulfonamide with butanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using recrystallization or chromatography techniques.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the process, and advanced purification methods such as high-performance liquid chromatography (HPLC) are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-[N-(2-Fluorophenyl)methanesulfonamido]butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide nitrogen or the fluorophenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfoxides.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[N-(2-Fluorophenyl)methanesulfonamido]butanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects in treating certain diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[N-(2-Fluorophenyl)methanesulfonamido]butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity to these targets, while the sulfonamide moiety can form hydrogen bonds and other interactions. This compound may modulate the activity of its targets, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-Chlorophenyl)methanesulfonamide
• N-(2-Hydroxyphenyl)methanesulfonamide
• N-(2-Nitrophenyl)methanesulfonamide
• N-(2-Pyridinyl)methanesulfonamide

Uniqueness

2-[N-(2-Fluorophenyl)methanesulfonamido]butanamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. The fluorine atom can enhance the compound’s stability and binding affinity to molecular targets, making it a valuable compound for various applications.